Cas no 1610-52-2 (Pregnane-11,20-dione,3-(acetyloxy)-, (3a,5b)- (9CI))

• Product Name: Pregnane-11,20-dione,3-(acetyloxy)-, (3a,5b)- (9CI)
• CAS No: 1610-52-2
• MF: C₂₃H₃₄O₄
• MW: 374.513667583466
• CID: 190042
• PubChem ID: 13870623
• Update Time: 2025-04-19

Pregnane-11,20-dione,3-(acetyloxy)-, (3a,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregnane-11,20-dione,3-(acetyloxy)-, (3a,5b)- (9CI)
• [(3R,5R,8S,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-11-oxo-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
• 11,20-dioxo-5-beta-pregnan-3-alpha-yl acetate
• Nsc23157
• 1610-52-2
• SCHEMBL9681026
• NSC 23157
• L 471679-0
• 3alpha-Hydroxy-5beta-pregnane-11,20-dione acetate
• EINECS 216-551-7

• Inchi： 1S/C23H34O4/c1-13(24)18-7-8-19-17-6-5-15-11-16(27-14(2)25)9-10-22(15,3)21(17)20(26)12-23(18,19)4/h15-19,21H,5-12H2,1-4H3/t15-,16-,17+,18-,19+,21-,22+,23-/m1/s1
• InChI Key： NNMJHVBZUSISMC-BORMIPFCSA-N
• SMILES： O=C1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2CC[C@@H]3C[C@@H](CC[C@]3(C)[C@H]21)OC(C)=O

Computed Properties

• Exact Mass: 374.24582
• Monoisotopic Mass: 374.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44
• LogP: 4.34500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters